Cas no 1399658-55-9 (2-(2-Chloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid)
2-(2-Chloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Chloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid
-
- Inchi: 1S/C11H9ClO4/c12-8-4-2-1-3-6(8)10-7(11(14)15)5-9(13)16-10/h1-4,7,10H,5H2,(H,14,15)
- InChI Key: NFZQACJEHJLFGG-UHFFFAOYSA-N
- SMILES: O1C(=O)CC(C(O)=O)C1C1=CC=CC=C1Cl
2-(2-Chloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM502238-1g |
2-(2-Chlorophenyl)-5-oxotetrahydrofuran-3-carboxylicacid |
1399658-55-9 | 97% | 1g |
$475 | 2023-02-18 |
2-(2-Chloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-(2-Chloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid
Recent Advances in the Study of 2-(2-Chloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid (CAS: 1399658-55-9)
The compound 2-(2-Chloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid (CAS: 1399658-55-9) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential. The information presented here is based on a comprehensive review of recent academic literature, patents, and industry reports.
Recent studies have highlighted the unique structural features of 2-(2-Chloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid, which make it a promising candidate for the development of novel pharmaceuticals. The compound's tetrahydrofuran core, coupled with the chloro-phenyl substituent, has been shown to exhibit significant bioactivity, particularly in the context of anti-inflammatory and antimicrobial applications. Researchers have also explored its potential as a building block for more complex molecules in drug discovery programs.
One of the key advancements in the study of this compound is the development of efficient synthetic routes. A 2023 publication in the Journal of Medicinal Chemistry described a novel, high-yield synthesis method that improves upon previous approaches. This method not only enhances the scalability of production but also reduces the environmental impact associated with the synthesis process. Such developments are critical for advancing the compound's potential from the laboratory to clinical applications.
In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 2-(2-Chloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid exhibits promising inhibitory effects on specific enzymatic targets. For instance, a 2022 study published in Bioorganic & Medicinal Chemistry Letters reported its activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. These findings suggest potential applications in the treatment of inflammatory diseases, though further preclinical studies are needed to validate these effects.
Another area of interest is the compound's potential role in combating antimicrobial resistance. Preliminary data from a 2023 study indicate that derivatives of 2-(2-Chloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid show activity against multidrug-resistant bacterial strains. This is particularly relevant given the growing global threat of antibiotic resistance, and researchers are actively exploring structure-activity relationships to optimize its antimicrobial properties.
Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have identified areas for improvement, particularly regarding bioavailability and metabolic stability. Current research efforts are focused on structural modifications to address these limitations while preserving the compound's beneficial biological activities. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate this optimization process.
In conclusion, 2-(2-Chloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid (CAS: 1399658-55-9) represents an exciting area of research in medicinal chemistry. The compound's diverse biological activities and recent synthetic advancements position it as a valuable scaffold for drug discovery. Future research directions will likely focus on further elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in combination therapies. As these studies progress, this compound may emerge as a key player in addressing unmet medical needs across multiple therapeutic areas.
1399658-55-9 (2-(2-Chloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)